Cas no 126759-62-4 (Methyl 1-acetyl-1H-indole-6-carboxylate)

• Product Name: Methyl 1-acetyl-1H-indole-6-carboxylate
• CAS No: 126759-62-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1081355
• PubChem ID: 16220480
• Update Time: 2025-06-09

Methyl 1-acetyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-acetyl-1H-indole-6-carboxylate
• 1-Acetyl-6-methoxycarbonylindole
• methyl 1-acetylindole-6-carboxylate
• 6-methoxycarbonyl-N-acetylindole
• methyl N-acetylindole-6-carboxylate
• 1H-Indole-6-carboxylic acid, 1-acetyl-, methyl ester
• DTXSID80585300
• BFA75962
• Methyl1-acetyl-1H-indole-6-carboxylate
• DB-062505
• 126759-62-4

• Inchi： 1S/C12H11NO3/c1-8(14)13-6-5-9-3-4-10(7-11(9)13)12(15)16-2/h3-7H,1-2H3
• InChI Key： GGOQZKUQPXTQKN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C=CN(C(C)=O)C=2C=1)=O

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.30000
• LogP: 2.08800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 1-acetyl-1H-indole-6-carboxylate

Methyl 1-acetyl-1H-indole-6-carboxylate (CAS No. 126759-62-4): A Comprehensive Overview

Methyl 1-acetyl-1H-indole-6-carboxylate (CAS No. 126759-62-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the synthesis of various bioactive molecules.

The chemical structure of Methyl 1-acetyl-1H-indole-6-carboxylate consists of an indole ring with a methyl ester group and an acetyl substituent. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with diverse biological activities. The presence of the acetyl group and the methyl ester moiety adds to the compound's functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Methyl 1-acetyl-1H-indole-6-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Methyl 1-acetyl-1H-indole-6-carboxylate could serve as a lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic properties, Methyl 1-acetyl-1H-indole-6-carboxylate has also been investigated for its potential anticancer activities. A study published in Cancer Research demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. These results indicate that Methyl 1-acetyl-1H-indole-6-carboxylate may have applications in cancer therapy, particularly in the development of targeted therapies.

The synthetic accessibility of Methyl 1-acetyl-1H-indole-6-carboxylate is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, making it readily available for further modification and optimization. One notable method involves the reaction of indole with acetic anhydride followed by esterification with methanol. This straightforward synthesis allows researchers to easily incorporate Methyl 1-acetyl-1H-indole-6-carboxylate into their drug discovery pipelines.

Beyond its direct therapeutic applications, Methyl 1-acetyl-1H-indole-6-carboxylate has also been used as a building block in the synthesis of more complex bioactive molecules. For example, it has been employed as a key intermediate in the preparation of indole alkaloids, which are known for their diverse biological activities, including antiviral, antibacterial, and neuroprotective effects. The ability to synthesize these complex molecules from simpler precursors like Methyl 1-acetyl-1H-indole-6-carboxylate underscores its value as a versatile chemical reagent.

In conclusion, Methyl 1-acetyl-1H-indole-6-carboxylate (CAS No. 126759-62-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its synthetic accessibility and diverse biological activities, makes it an attractive candidate for further exploration and development. As research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in the advancement of therapeutic strategies for various diseases.